Cas no 99-86-5 (α-terpinene)

α-terpinene structure
α-terpinene structure
Product name:α-terpinene
CAS No:99-86-5
MF:C10H16
MW:136.23
MDL:MFCD00001534
CID:803769
PubChem ID:87572392

α-terpinene Chemical and Physical Properties

Names and Identifiers

    • α-terpinene
    • 1,3-Cyclohexadiene, 1-methyl-4-isopropyl-
    • 1,3-p-menthadiene
    • 1-Isopropyl-4-methyl-cyclohexa-1,3-diene
    • 1-methyl-4-(1-methylethyl)-1,3-cyclohexadiene
    • 1-methyl-4-(1-methylethyl)-3-cyclohexadiene
    • 1-Methyl-4-isopropyl-1,3-cyclohexadiene
    • 1-methyl-4-isopropyl-3-cyclohexadiene
    • 1-Methyl-4-isopropylcyclohexadiene-1,3
    • alpha-Terpinene
    • 1,3-Cyclohexadiene,1-methyl-4-(1-methylethyl)-
    • 1-methyl-4-propan-2-ylcyclohexa-1,3-diene
    • TERPINENE, a-(SG)
    • &alpha
    • 1-Isopropyl-4-methyl-1,3-cyclohexadiene
    • 1-methyl-4-propan-2-yl-cyclohexa-1,3-diene
    • FEMA No. 3558
    • p-Mentha-1,3-diene
    • Terpilene
    • a-terpinene
    • MDL: MFCD00001534
    • Inchi: InChI=1S/C10H16/c1-8(2)10-6-4-9(3)5-7-10/h4,6,8H,5,7H2,1-3H3
    • InChI Key: YHQGMYUVUMAZJR-UHFFFAOYSA-N
    • SMILES: CC(C)C1=CC=C(C)CC1

Computed Properties

  • Exact Mass: 136.125201g/mol
  • Surface Charge: 0
  • XLogP3: 2.8
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 136.125201g/mol
  • Monoisotopic Mass: 136.125201g/mol
  • Topological Polar Surface Area: 0Ų
  • Heavy Atom Count: 10
  • Complexity: 171
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Atmospheric OH Rate Constant: 3.63e-10 cm3/molecule*sec
  • Color/Form: Colorless oily liquid. It smells of lemon.
  • Density: 0.837 g/mL at 25 °C(lit.)
  • Melting Point: -59.03°C (estimate)
  • Boiling Point: 173-175 °C(lit.)
  • Flash Point: Fahrenheit: 122 ° f
    Celsius: 50 ° c
  • Refractive Index: n20/D 1.470-1.486
    n20/D 1.478(lit.)
  • Solubility: 95% ethanol: soluble1ml/2ml, clear, colorless
  • Water Partition Coefficient: Soluble in ether, alcohol, and ethanol (100 mg/ml). Insoluble in water.
  • PSA: 0.00000
  • LogP: 3.30890
  • Color/Form: 2000 μg/mL in methanol
  • Merck: 9170
  • FEMA: 3558 | P-MENTHA-1,3-DIENE
  • Solubility: It is miscible with ethanol and diethyl ether and almost insoluble in water.

α-terpinene Security Information

  • Symbol: GHS02 GHS07 GHS09
  • Prompt:dangerous
  • Signal Word:Warning
  • Hazard Statement: H226-H302-H315-H319-H335-H411
  • Warning Statement: P261-P273-P305+P351+P338
  • Hazardous Material transportation number:UN 2319 3/PG 3
  • WGK Germany:2
  • Hazard Category Code: 10-22-36/37/38-51/53
  • Safety Instruction: S26; S36/37; S61; S62
  • FLUKA BRAND F CODES:10-23
  • RTECS:OS8060000
  • Hazardous Material Identification: Xn N
  • PackingGroup:III
  • Storage Condition:0-10°C
  • Safety Term:3.2
  • TSCA:Yes
  • HazardClass:3.2
  • Packing Group:III
  • Risk Phrases:R10

α-terpinene Customs Data

  • HS CODE:3805909000
  • Customs Data:

    China Customs Code:

    2902199090

    Overview:

    2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

α-terpinene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M0317-25ml
α-terpinene
99-86-5 90.0%(GC)
25ml
¥190.0 2022-06-10
BAI LING WEI Technology Co., Ltd.
CP-TER-012S-1mL
alpha-Terpinene Standard,100 μg/mL in Methanol
99-86-5 100 μg/mL in Methanol
1mL
¥ 309 2022-04-26
TRC
T117505-50mg
a-Terpinene (~90%)
99-86-5
50mg
$ 121.00 2023-09-06
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T7909-100 mg
α-Terpinene
99-86-5 96.04%
100MG
¥240.00 2022-03-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
M0317-500ML
α-Terpinene
99-86-5 >90.0%(GC)
500ml
¥440.00 2024-04-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A59961-100mg
α-terpinene
99-86-5
100mg
¥198.0 2021-09-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci67244-25mg
α-Terpinene
99-86-5 98%
25mg
¥1636.00 2022-04-26
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
W355801-8KG-K
α-terpinene
99-86-5 ≥89%, FCC, FG
8KG
5779.79 2021-05-17
abcr
AB348169-100 ml
alpha-Terpinene, 90%; .
99-86-5 90%
100 ml
€60.80 2024-04-15
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci67244-10mg
α-Terpinene
99-86-5 98%
10mg
¥785.00 2022-04-26

α-terpinene Production Method

Synthetic Routes 1

Reaction Conditions
1.1C:Al2O3, S:CO2, S:Me(CH2)4Me, 190°C, 190 atm
Reference
Cyclization of citronellal in a supercritical solvent in a flow reactor in the presence of Al2O3
By Anikeev, V. I. et al, Russian Journal of Physical Chemistry A, 2012, 86(12), 1917-1919

Synthetic Routes 2

Reaction Conditions
1.10.5 h, 453K
2.1R:O2, 2 h, 413K
Reference
Catalytic reactions of linalool and linalyl acetate on wide-pore zeolites and mesoporous MCM-41
By Ramishvili, Ts. M. et al, Vestnik Moskovskogo Universiteta, 2007, 48(4), 223-229

α-terpinene Raw materials

α-terpinene Preparation Products

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